molecular formula C24H40O5 B056340 3a,7b,12b-Trihydroxy-5b-cholanoic acid CAS No. 81938-67-2

3a,7b,12b-Trihydroxy-5b-cholanoic acid

Cat. No. B056340
CAS RN: 81938-67-2
M. Wt: 408.6 g/mol
InChI Key: BHQCQFFYRZLCQQ-BJOVICNYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3a,7b,12b-Trihydroxy-5b-cholanoic acid” is a molecular entity capable of donating a hydron to an acceptor . It has a molecular formula of C24H40O5 and an average mass of 408.571 Da .


Synthesis Analysis

The synthesis of 3a,7b,12b-Trihydroxy-5b-cholanoic acid involves several steps . The principal reactions involved are stereoselective remote-hydroxylation of methyl ursodeoxycholate diacetate with dimethyldioxirane, site-selective protection at C-3 by tert-butyldimethylsilylation of the resulting 3a,7a,14a-trihydroxy ester, oxidation of the diol with pyridinium dichromate adsorbed on activated alumina, stereoselective reduction of the 7-ketone with zinc borohydride, and cleavage of the protecting group at C-3 with p-toluenesulfonic acid .


Molecular Structure Analysis

The molecular structure of 3a,7b,12b-Trihydroxy-5b-cholanoic acid is characterized by 11 defined stereocentres . The InChI string representation of its structure is provided in the CHEBI database .


Physical And Chemical Properties Analysis

The physical and chemical properties of 3a,7b,12b-Trihydroxy-5b-cholanoic acid include a density of 1.2±0.1 g/cm3, a boiling point of 583.9±50.0 °C at 760 mmHg, and a vapour pressure of 0.0±3.7 mmHg at 25°C . It also has an enthalpy of vaporization of 100.2±6.0 kJ/mol and a flash point of 321.0±26.6 °C .

Scientific Research Applications

  • Synthesis and Analysis :

    • Synthesis of Derivatives : A study focused on synthesizing derivatives of chenodeoxycholic acid (CDCA), closely related to 3α,7β,12β-Trihydroxy-5β-cholanoic acid, for potential use in metabolic studies (Bai, Barnes, & Dias, 2009).
  • Spectroscopy and Structural Analysis :

    • NMR Spectroscopy : Research has been conducted on the complete 1H nuclear magnetic resonance assignments for common hydroxylated bile acids, including 3α,7β,12β-Trihydroxy-5β-cholanoic acid, which is useful for understanding their structural and functional properties (Waterhous, Barnes, & Muccio, 1985).
  • Metabolism and Excretion Studies :

    • Characterization in Human Feces : Studies have identified various trisubstituted cholanoic acids in human feces, which helps in understanding the metabolism and excretion of bile acids (Eneroth, Gordon, & Sjövall, 1966).
    • Excretion in Infants with Biliary Atresia : Research on infants with biliary atresia revealed the excretion of related compounds, contributing to our understanding of bile acid metabolism in pathological conditions (Makino, Sjövall, Norman, & Strandvik, 1971).
  • Chemical Transformations and Synthesis :

  • Enzymatic Synthesis :

  • Metabolic Pathways and Enzyme Systems :

    • Novel Enzyme System in Red Blood Cells : A study identifying a new enzyme system in human red blood cells for the reduction of 3-oxo bile acids, which includes derivatives of 3α,7β,12β-Trihydroxy-5β-cholanoic acid, contributes to the understanding of bile acid metabolism (Goto, Miura, Ando, Yamato, Ikegawa, Nambara, & Makino, 1996).
  • Physicochemical Properties :

    • Bile Acid-Piperazine Diamides : Research into novel steroidal templates, including derivatives of 3α,7β,12β-Trihydroxy-5β-cholanoic acid, explores their potential in creating supramolecular hosts, which could have implications in pharmaceutical and material sciences (Tamminen, Kolehmainen, Haapala, & Linnanto, 2000).

properties

IUPAC Name

(4R)-4-[(3R,5S,7S,8R,9S,10S,12R,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19+,20-,22+,23+,24-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BHQCQFFYRZLCQQ-BJOVICNYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@@H](C[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H40O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID001228368
Record name (3α,5β,7β,12β)-3,7,12-Trihydroxycholan-24-oic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001228368
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

408.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Solid
Record name 3a,7b,12b-Trihydroxy-5b-cholanoic acid
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0000390
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

CAS RN

81938-67-2
Record name (3α,5β,7β,12β)-3,7,12-Trihydroxycholan-24-oic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=81938-67-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name (3α,5β,7β,12β)-3,7,12-Trihydroxycholan-24-oic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001228368
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3a,7b,12b-Trihydroxy-5b-cholanoic acid
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0000390
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3a,7b,12b-Trihydroxy-5b-cholanoic acid
Reactant of Route 2
3a,7b,12b-Trihydroxy-5b-cholanoic acid
Reactant of Route 3
3a,7b,12b-Trihydroxy-5b-cholanoic acid
Reactant of Route 4
3a,7b,12b-Trihydroxy-5b-cholanoic acid
Reactant of Route 5
3a,7b,12b-Trihydroxy-5b-cholanoic acid
Reactant of Route 6
3a,7b,12b-Trihydroxy-5b-cholanoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.